Cas no 100063-59-0 (Benzenesulfonic acid,2-[2-(2-hydroxy-1-naphthalenyl)diazenyl]-5-methyl-, calcium salt (1:?))

• Product Name: Benzenesulfonic acid,2-[2-(2-hydroxy-1-naphthalenyl)diazenyl]-5-methyl-, calcium salt (1:?)
• CAS No: 100063-59-0
• MF: C₃₄H₂₆CaN₄O₈S₂
• MW: 722.800244808197
• CID: 218978
• PubChem ID: 135570945
• Update Time: 2025-04-19

Benzenesulfonic acid,2-[2-(2-hydroxy-1-naphthalenyl)diazenyl]-5-methyl-, calcium salt (1:?) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,2-[2-(2-hydroxy-1-naphthalenyl)diazenyl]-5-methyl-, calcium salt (1:?)
• calcium 2-[(2-hydroxy-1-naphthyl)azo]-5-methylbenzenesulphonate
• calcium,5-methyl-2-[2-(2-oxonaphthalen-1-ylidene)hydrazinyl]benzenesulfonate
• benzenesulfonate, 5-methyl-2-[(2Z)-2-(2-oxo-1(2H)-naphthalenylidene)hydrazinyl]-, calcium salt (1:1)
• Calcium 2-((2-hydroxy-1-naphthyl)azo)-5-methylbenzenesulphonate
• Calcium 2-[(2-hydroxy-1-naphthyl)azo]-5-methylbenzenesulfonate
• NS00093344
• 100063-59-0
• EINECS 309-123-7

• Inchi： 1S/2C17H14N2O4S.Ca/c2*1-11-6-8-14(16(10-11)24(21,22)23)18-19-17-13-5-3-2-4-12(13)7-9-15(17)20;/h2*2-10,20H,1H3,(H,21,22,23);/q;;+2/p-2/b2*19-18+;
• InChI Key： BRZKDJGNKDVJLB-VFUQPONKSA-L
• SMILES： [Ca+2].S(C1C=C(C)C=CC=1/N=N/C1C(=CC=C2C=CC=CC2=1)O)(=O)(=O)[O-].S(C1C=C(C)C=CC=1/N=N/C1C(=CC=C2C=CC=CC2=1)O)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 381.02229
• Monoisotopic Mass: 381.022194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 637
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 204.3
• LogP: 6.93000